Cas no 2229231-38-1 (1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-ol)

• Product Name: 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-ol
• CAS No: 2229231-38-1
• MF: C₁₄H₁₇F₃O
• MW: 258.279394865036
• CID: 5808634
• PubChem ID: 165647410
• Update Time: 2025-10-24

1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-ol
• 2229231-38-1
• EN300-1957311
• 1-(1-{1-[4-(trifluoromethyl)phenyl]ethyl}cyclopropyl)ethan-1-ol

• Inchi： 1S/C14H17F3O/c1-9(13(7-8-13)10(2)18)11-3-5-12(6-4-11)14(15,16)17/h3-6,9-10,18H,7-8H2,1-2H3
• InChI Key： ZQLVRHZCZGTCFN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)C1(C(C)O)CC1)(F)F

Computed Properties

• Exact Mass: 258.12314965g/mol
• Monoisotopic Mass: 258.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(1-{1-4-(trifluoromethyl)phenylethyl}cyclopropyl)ethan-1-ol

Compound 2229231-38-1: 1-(1-{1-4-(Trifluoromethyl)Phenylethyl}Cyclopropyl)Ethan-1-Ol

The compound with CAS number 2229231-38-1, commonly referred to as 1-(1-{1-4-(Trifluoromethyl)Phenylethyl}Cyclopropyl)Ethan-1-Ol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structure, synthesis, properties, and applications of this compound, supported by the latest research findings.

The molecular structure of 1-(1-{1-4-(Trifluoromethyl)Phenylethyl}Cyclopropyl)Ethan-1-Ol is characterized by a cyclopropane ring fused with a phenylethyl group substituted with a trifluoromethyl moiety. This arrangement imparts the molecule with unique electronic and steric properties, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioisosteres and mimetics.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the phenylethyl derivative. Researchers have employed various methodologies, including Suzuki coupling and Stille coupling reactions, to construct the key intermediates efficiently. Recent advancements in catalytic asymmetric synthesis have enabled the construction of enantioselective versions of this compound, which are highly sought after in pharmaceutical research.

The physical and chemical properties of CAS 2229231-38-1 are influenced by its molecular weight, functional groups, and stereochemistry. For instance, the presence of the trifluoromethyl group enhances the molecule's lipophilicity, while the cyclopropane ring contributes to its rigidity and stability. These properties make it an ideal candidate for exploring its behavior in different solvents and under varying reaction conditions.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated as a potential lead compound for treating various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated its ability to modulate key cellular pathways involved in these conditions. Additionally, its unique structure has made it a valuable tool in materials science, where it is being explored for use in advanced polymer systems and nanotechnology applications.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. For example, computational studies have provided insights into its binding affinity with various proteins and enzymes, which is crucial for drug design purposes. Furthermore, experimental studies have confirmed its bioavailability and pharmacokinetic profile in preclinical models, paving the way for future clinical trials.

In conclusion, CAS 2229231-38-1, or 1-(1-{1-4-(Trifluoromethyl)Phenylethyl}Cyclopropyl)Ethan-1-Ol, represents a significant advancement in organic chemistry due to its versatile structure and diverse applications. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.